Cas no 1283281-35-5 (2-4-(benzyloxy)phenyl-2-methyloxirane)

2-4-(Benzyloxy)phenyl-2-methyloxirane is a specialized epoxide compound characterized by its benzyloxy-substituted phenyl ring and methyl group adjacent to the oxirane moiety. This structure imparts reactivity suitable for ring-opening reactions, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. The benzyloxy group enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its stability under controlled environments ensures consistent performance in synthetic applications. The compound is commonly utilized in pharmaceutical and fine chemical research, where precise functional group manipulation is critical. Proper storage under inert conditions is recommended to maintain its integrity.
2-4-(benzyloxy)phenyl-2-methyloxirane structure
1283281-35-5 structure
Product Name:2-4-(benzyloxy)phenyl-2-methyloxirane
CAS No:1283281-35-5
MF:C16H16O2
MW:240.297044754028
CID:6086855
PubChem ID:62772405
Update Time:2025-05-21

2-4-(benzyloxy)phenyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-4-(benzyloxy)phenyl-2-methyloxirane
    • AKOS012066179
    • 1283281-35-5
    • 2-[4-(benzyloxy)phenyl]-2-methyloxirane
    • EN300-1865046
    • Inchi: 1S/C16H16O2/c1-16(12-18-16)14-7-9-15(10-8-14)17-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
    • InChI Key: BVIZOQCTQXTMEP-UHFFFAOYSA-N
    • SMILES: O1CC1(C)C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.115029749g/mol
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.8Ų

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Additional information on 2-4-(benzyloxy)phenyl-2-methyloxirane

Recent Advances in the Study of 2-4-(benzyloxy)phenyl-2-methyloxirane (CAS: 1283281-35-5): A Comprehensive Research Brief

The compound 2-4-(benzyloxy)phenyl-2-methyloxirane (CAS: 1283281-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its benzyloxy-substituted phenyl ring and methyloxirane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, making it a subject of considerable interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 2-4-(benzyloxy)phenyl-2-methyloxirane. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a novel catalytic system that enhances the stereoselectivity of the epoxide formation, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-4-(benzyloxy)phenyl-2-methyloxirane exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study also suggested that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, a key regulator of inflammation. These findings position it as a promising candidate for the treatment of chronic inflammatory diseases.

Another groundbreaking study, published in the European Journal of Pharmacology (2024), explored the anticancer properties of 2-4-(benzyloxy)phenyl-2-methyloxirane. The research revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and caspase-9. Additionally, the study reported minimal cytotoxicity in normal cells, suggesting a favorable safety profile. These results underscore the compound's potential as a targeted therapy for cancer.

Despite these promising findings, challenges remain in the development of 2-4-(benzyloxy)phenyl-2-methyloxirane as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further optimization of its formulation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its absorption and stability. These efforts are critical for advancing the compound into clinical trials.

In conclusion, 2-4-(benzyloxy)phenyl-2-methyloxirane (CAS: 1283281-35-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and potential therapeutic applications. While challenges such as bioavailability need to be addressed, the compound's anti-inflammatory and anticancer properties make it a compelling candidate for further investigation. Continued research and development efforts are expected to unlock its full potential in the coming years.

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